2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetonitrile
Cat. No. B2990604
Key on ui cas rn:
524959-64-6
M. Wt: 198.225
InChI Key: ONGPDHWUKNYNRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07772264B2
Procedure details
This example was run in an analogous manner as example 5 but using 6.00 g (30 mmol) of (5-Methyl-2-phenyl-oxazol-4-yl)-acetonitrile in the presence of 0.60 g of wet Raney Cobalt catalyst (Johnson Matthey 8B0022, wet, ca. 50 weight %) in the presence of 50 mg of sodium acetate as modifier in a 185 mL autoclave at 70° C. under 9 bar of hydrogen pressure for 1.5 h. Removal of the catalyst by filtration, evaporation of the solvents and drying (50° C./10 mbar/2 h) afforded 6.27 g of 2-(5-Methyl-2-phenyl-oxazol-4-yl)-ethylamine with a purity of 89.3% (HPLC area %).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[O:6][C:5]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)=[N:4][C:3]=1[CH2:13][C:14]#[N:15].C([O-])(=O)C.[Na+].[H][H]>[Co]>[CH3:1][C:2]1[O:6][C:5]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)=[N:4][C:3]=1[CH2:13][CH2:14][NH2:15] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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CC1=C(N=C(O1)C1=CC=CC=C1)CC#N
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Step Two
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Co]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 70° C.
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CUSTOM
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Type
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CUSTOM
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Details
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for 1.5 h
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Duration
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1.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of the catalyst
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FILTRATION
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Type
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FILTRATION
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Details
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by filtration, evaporation of the solvents
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CUSTOM
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Type
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CUSTOM
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Details
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drying (50° C./10 mbar/2 h)
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Duration
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2 h
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=C(N=C(O1)C1=CC=CC=C1)CCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.27 g | |
| YIELD: CALCULATEDPERCENTYIELD | 103.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
